Cas no 2649062-86-0 (tert-butyl N-2-(1-isocyanatoethyl)phenylcarbamate)

Tert-butyl N-2-(1-isocyanatoethyl)phenylcarbamate is a specialized carbamate derivative featuring both isocyanate and tert-butyl carbamate functional groups. This compound is primarily utilized in organic synthesis and pharmaceutical research as a versatile intermediate for constructing complex molecular architectures. The isocyanate group enables efficient coupling reactions with nucleophiles, while the tert-butyl carbamate moiety offers stability and selective deprotection under mild acidic conditions. Its structural design facilitates controlled functionalization, making it valuable for peptide modifications and heterocycle synthesis. The compound’s reactivity and selectivity are advantageous in medicinal chemistry for developing targeted bioactive molecules. Proper handling is essential due to the isocyanate group’s sensitivity to moisture and potential reactivity.

tert-butyl N-2-(1-isocyanatoethyl)phenylcarbamate structure

2649062-86-0 structure

Product name:tert-butyl N-2-(1-isocyanatoethyl)phenylcarbamate

CAS No:2649062-86-0

MF:C₁₄H₁₈N₂O₃

MW:262.304323673248

CID:5599323

PubChem ID:165964302

tert-butyl N-2-(1-isocyanatoethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

- EN300-1874520
- 2649062-86-0
- tert-butyl N-[2-(1-isocyanatoethyl)phenyl]carbamate
- tert-butyl N-2-(1-isocyanatoethyl)phenylcarbamate
- Inchi： 1S/C14H18N2O3/c1-10(15-9-17)11-7-5-6-8-12(11)16-13(18)19-14(2,3)4/h5-8,10H,1-4H3,(H,16,18)
- InChI Key： MLQVMGSCPQUPHM-UHFFFAOYSA-N
- SMILES： O(C(NC1C=CC=CC=1C(C)N=C=O)=O)C(C)(C)C

Computed Properties

Exact Mass: 262.13174244g/mol
Monoisotopic Mass: 262.13174244g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 356
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.8Å²
XLogP3: 3.6

tert-butyl N-2-(1-isocyanatoethyl)phenylcarbamate Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1874520-0.25g	tert-butyl N-[2-(1-isocyanatoethyl)phenyl]carbamate	2649062-86-0	0.25g	$906.0	2023-09-18
Enamine	EN300-1874520-0.1g	tert-butyl N-[2-(1-isocyanatoethyl)phenyl]carbamate	2649062-86-0	0.1g	$867.0	2023-09-18
Enamine	EN300-1874520-5.0g	tert-butyl N-[2-(1-isocyanatoethyl)phenyl]carbamate	2649062-86-0	5g	$2858.0	2023-05-23
Enamine	EN300-1874520-10g	tert-butyl N-[2-(1-isocyanatoethyl)phenyl]carbamate	2649062-86-0	10g	$4236.0	2023-09-18
Enamine	EN300-1874520-0.5g	tert-butyl N-[2-(1-isocyanatoethyl)phenyl]carbamate	2649062-86-0	0.5g	$946.0	2023-09-18
Enamine	EN300-1874520-2.5g	tert-butyl N-[2-(1-isocyanatoethyl)phenyl]carbamate	2649062-86-0	2.5g	$1931.0	2023-09-18
Enamine	EN300-1874520-0.05g	tert-butyl N-[2-(1-isocyanatoethyl)phenyl]carbamate	2649062-86-0	0.05g	$827.0	2023-09-18
Enamine	EN300-1874520-10.0g	tert-butyl N-[2-(1-isocyanatoethyl)phenyl]carbamate	2649062-86-0	10g	$4236.0	2023-05-23
Enamine	EN300-1874520-1.0g	tert-butyl N-[2-(1-isocyanatoethyl)phenyl]carbamate	2649062-86-0	1g	$986.0	2023-05-23
Enamine	EN300-1874520-1g	tert-butyl N-[2-(1-isocyanatoethyl)phenyl]carbamate	2649062-86-0	1g	$986.0	2023-09-18